Cas no 141679-49-4 (4-(1,2-oxazol-4-yl)butanoic acid)

4-(1,2-Oxazol-4-yl)butanoic acid is a heterocyclic carboxylic acid featuring an oxazole moiety linked to a butanoic acid chain. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of more complex molecules. The oxazole ring contributes to its potential as a pharmacophore, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. Its structural features make it valuable in the development of bioactive compounds, including pharmaceuticals and agrochemicals. The compound's stability and well-defined reactivity profile enhance its utility in research and industrial applications.

4-(1,2-oxazol-4-yl)butanoic acid structure

141679-49-4 structure

Product Name:4-(1,2-oxazol-4-yl)butanoic acid

CAS No:141679-49-4

MF:C₇H₉NO₃

MW:155.151262044907

MDL:MFCD18820440

CID:101463

PubChem ID:45099096

Update Time:2025-06-07

4-(1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolebutanoicacid
- 4-(1,2-oxazol-4-yl)butanoic acid
- 4-(Isoxazol-4-yl)butanoic acid
- 4-Isoxazolebutanoic acid
- DTXSID10667764
- EN300-2011076
- 4-Isoxazolebutanoicacid(9CI)
- 141679-49-4
- MDL： MFCD18820440
- Inchi： 1S/C7H9NO3/c9-7(10)3-1-2-6-4-8-11-5-6/h4-5H,1-3H2,(H,9,10)
- InChI Key： RMFRUIRKHQOZCG-UHFFFAOYSA-N
- SMILES： O1C=C(C=N1)CCCC(=O)O

Computed Properties

Exact Mass: 155.05827
Monoisotopic Mass: 155.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: 0.5

Experimental Properties

PSA: 63.33

4-(1,2-oxazol-4-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2011076-1g	4-(1,2-oxazol-4-yl)butanoic acid	141679-49-4	95%	1g	$1485.0	2023-09-16
Enamine	EN300-2011076-5g	4-(1,2-oxazol-4-yl)butanoic acid	141679-49-4	95%	5g	$4309.0	2023-09-16
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Enamine	EN300-2011076-1.0g	4-(1,2-oxazol-4-yl)butanoic acid	141679-49-4	95%	1g	$1485.0	2023-06-04
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